Cas no 1806267-66-2 (4-(Chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 4-(Chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806267-66-2
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4830733
• Update Time: 2025-06-10

4-(Chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H7ClF3NO4/c10-3-4-1-6(15)14-8(18-9(11,12)13)5(4)2-7(16)17/h1H,2-3H2,(H,14,15)(H,16,17)
• InChI Key： LRBVBCRTBAUTHR-UHFFFAOYSA-N
• SMILES： ClCC1=CC(NC(=C1CC(=O)O)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6

Additional information on 4-(Chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid

Introduction to 4-(Chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic Acid (CAS No. 1806267-66-2)

4-(Chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid, identified by its CAS number 1806267-66-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives class, characterized by its unique structural motifs that include a chloromethyl group, a hydroxyl group, and a trifluoromethoxy substituent. These structural features endow the molecule with distinct chemical properties and biological activities, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 4-(Chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid consists of a pyridine ring that is functionalized at three positions: the 4-position with a chloromethyl group, the 6-position with a hydroxyl group, and the 2-position with a trifluoromethoxy group. The presence of these functional groups not only influences the compound's reactivity but also its potential biological interactions. The chloromethyl group, for instance, is known to be a versatile handle for further derivatization, enabling the formation of carbon-carbon bonds through nucleophilic addition reactions. This property makes it particularly useful in constructing more complex molecules during drug discovery processes.

The hydroxyl group at the 6-position introduces polarity to the molecule, which can enhance solubility in polar solvents and facilitate interactions with biological targets. Additionally, the hydroxyl group can participate in hydrogen bonding, a critical interaction motif in many biological systems. The trifluoromethoxy group, on the other hand, is a halogenated ether moiety that is commonly employed to improve metabolic stability and binding affinity in drug candidates. The electron-withdrawing nature of the trifluoromethyl group can also modulate the electronic properties of adjacent functional groups, influencing reaction outcomes and biological activity.

In recent years, 4-(Chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its structural features make it a suitable precursor for developing molecules targeting different therapeutic areas, including oncology, inflammation, and central nervous system disorders. For instance, researchers have utilized this compound to construct pyridine-based scaffolds that exhibit inhibitory activity against specific enzymes implicated in disease pathways.

One notable application of 4-(Chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in diseases such as cancer. By incorporating this compound into drug candidates, scientists aim to develop selective kinase inhibitors that can modulate aberrant signaling networks without affecting normal cellular processes. Preliminary studies have shown promising results in vitro, where derivatives of this compound have demonstrated inhibitory activity against certain kinases with high specificity.

Another area where 4-(Chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid has shown utility is in the development of anti-inflammatory agents. Inflammation is a hallmark of many chronic diseases, and targeting inflammatory pathways has been a major focus in drug discovery. The compound's ability to serve as a building block for structurally diverse molecules has allowed researchers to explore novel chemical entities with anti-inflammatory properties. Some early-stage studies suggest that derivatives derived from this compound may interact with inflammatory mediators and modulate immune responses.

The synthesis of 4-(Chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid itself presents interesting challenges due to its complex functionalization. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. Advances in synthetic methodology have enabled more efficient and scalable production methods for this compound, making it more accessible for medicinal chemistry applications.

In conclusion,4-(Chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806267-66-2) represents a significant tool in pharmaceutical research due to its versatile structural features and potential biological activities. Its role as an intermediate in synthesizing novel drug candidates underscores its importance in advancing therapeutic innovation across multiple disease areas. As research continues to uncover new applications for this compound,4-(Chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid is likely to remain at the forefront of medicinal chemistry efforts.